1-(2-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzoyl)-4-phenylpiperazine

• IUPAC Name: 2-methoxy-1-[4-[2-(4-phenylpiperazine-1-carbonyl)phenoxy]piperidin-1-yl]ethanone
• InChI: InChI=1S/C25H31N3O4/c1-31-19-24(29)27-13-11-21(12-14-27)32-23-10-6-5-9-22(23)25(30)28-17-15-26(16-18-28)20-7-3-2-4-8-20/h2-10,21H,11-19H2,1H3
• InChI Key: FNHHVTFWHWSZJT-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)N1CCC(CC1)OC2=CC=CC=C2C(=O)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C25H31N3O4
• Molecular Weight: 437.5 g/mol

Description

1-(2-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzoyl)-4-phenylpiperazine, also known as MPBP, is a chemical compound that has been studied for its potential use in scientific research. This compound belongs to the class of piperazine derivatives and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-(2-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzoyl)-4-phenylpiperazine involves its binding to the serotonin 5-HT1A receptor and the dopamine D2 receptor, which leads to the activation of these receptors. This activation results in the modulation of neurotransmitter release and the regulation of mood and behavior.
Biochemical and Physiological Effects
1-(2-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzoyl)-4-phenylpiperazine has been found to have various biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of mood and behavior, and the potential use in the treatment of psychiatric disorders. It has also been found to have anxiolytic and antidepressant effects in animal studies.

Advantages and Limitations for Lab Experiments

1-(2-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzoyl)-4-phenylpiperazine has several advantages for lab experiments, including its high affinity for the serotonin 5-HT1A receptor and the dopamine D2 receptor, its ability to modulate neurotransmitter release, and its potential use in the treatment of psychiatric disorders. However, there are also limitations to its use, including its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for research on 1-(2-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzoyl)-4-phenylpiperazine, including further studies on its mechanism of action, its potential use in the treatment of psychiatric disorders, and its safety and efficacy in humans. Additionally, research could be conducted on the development of new derivatives of 1-(2-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzoyl)-4-phenylpiperazine with improved pharmacological properties.

Synthesis Methods

The synthesis of 1-(2-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzoyl)-4-phenylpiperazine involves the reaction of 1-(4-piperidinyl)piperazine with 4-(methoxyacetyl)benzoyl chloride in the presence of a base such as triethylamine. The resulting product is purified through recrystallization to obtain pure 1-(2-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzoyl)-4-phenylpiperazine.

Scientific Research Applications

1-(2-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzoyl)-4-phenylpiperazine has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been found to have an affinity for the serotonin 5-HT1A receptor and the dopamine D2 receptor, which are both involved in the regulation of mood and behavior. 1-(2-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzoyl)-4-phenylpiperazine has also been studied for its potential use in the treatment of depression, anxiety, and other psychiatric disorders.